1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate

• CAS No.: 50616-05-2
• Molecular Formula: C18H39NO2
• Molecular Weight: 301.5 g/mol
• IUPAC Name: acetic acid;2-ethyl-N-(2-ethylhexyl)hexan-1-amine
• InChI: InChI=1S/C16H35N.C2H4O2/c1-5-9-11-15(7-3)13-17-14-16(8-4)12-10-6-2;1-2(3)4/h15-17H,5-14H2,1-4H3;1H3,(H,3,4)
• InChI Key: XLHHQQFCZDMGEW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNCC(CC)CCCC.CC(=O)O

Description

1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate is a chemical compound with the molecular formula C16H35N. It is also known by other names such as Dihexylamine, 2,2’-diethyl-; Bis(2-ethylhexyl)amine; and 2,2’-Diethyldihexylamine . This compound is characterized by its unique structure, which includes a hexanamine backbone with ethyl and ethylhexyl substituents.

Preparation Methods

The synthesis of 1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate typically involves the reaction of hexanamine with ethyl and ethylhexyl groups under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity .

Chemical Reactions Analysis

1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one of the substituents is replaced by another group.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding alcohols or ketones, while reduction may produce amines or other reduced forms.

Scientific Research Applications

1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-Hexanamine, 2-ethyl-N-(2-ethylhexyl)-, acetate can be compared with other similar compounds such as:

Dihexylamine: Similar in structure but lacks the ethyl and ethylhexyl substituents.

Bis(2-ethylhexyl)amine: Contains two ethylhexyl groups but differs in the positioning of the substituents.

2,2’-Diethyldihexylamine: Similar in structure but with variations in the substituent groups.

These comparisons highlight the uniqueness of this compound in terms of its specific substituents and resulting chemical properties.